1-(Difluoromethoxy)naphthalene-3-methanol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(Difluoromethoxy)naphthalene-3-methanol is a polycyclic aromatic hydrocarbon derivative featuring a naphthalene backbone substituted with a difluoromethoxy group (–OCF₂H) at position 1 and a hydroxymethyl group (–CH₂OH) at position 2. The difluoromethoxy group introduces electron-withdrawing characteristics, which may influence metabolic stability and biological interactions, while the hydroxymethyl group adds hydrophilicity, affecting environmental partitioning and toxicokinetics .
Properties
Molecular Formula |
C12H10F2O2 |
|---|---|
Molecular Weight |
224.20 g/mol |
IUPAC Name |
[4-(difluoromethoxy)naphthalen-2-yl]methanol |
InChI |
InChI=1S/C12H10F2O2/c13-12(14)16-11-6-8(7-15)5-9-3-1-2-4-10(9)11/h1-6,12,15H,7H2 |
InChI Key |
CGFIZKGSWCZGSJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C=C2OC(F)F)CO |
Origin of Product |
United States |
Biological Activity
1-(Difluoromethoxy)naphthalene-3-methanol is a synthetic compound characterized by its unique structural features, including a naphthalene ring substituted at the 3-position with a methanol group and at the 1-position with a difluoromethoxy group. Its molecular formula is CHFO, with a molecular weight of approximately 224.2 g/mol. This compound has garnered attention for its potential biological activities, particularly in the context of cancer research.
The presence of the difluoromethoxy group enhances the compound's lipophilicity and membrane permeability, which are critical factors in drug design. The unique substitution pattern contributes to its distinctive chemical reactivity, potentially influencing interactions with biological targets.
Biological Activity
Research indicates that 1-(difluoromethoxy)naphthalene-3-methanol exhibits notable biological activity, including:
- Anticancer Properties : Preliminary studies have shown promising results in cell line assays, suggesting that this compound may modulate enzyme activities or receptor binding relevant to cancer progression. Its interaction with various biological pathways is currently under investigation, with initial findings indicating a potential impact on signaling pathways involved in tumor growth.
- Mechanism of Action : While specific mechanisms remain to be fully elucidated, it is hypothesized that the compound may influence cellular pathways through its binding affinity to specific receptors and enzymes. Ongoing research aims to clarify these interactions and their implications for therapeutic applications.
Data Table: Summary of Biological Activities
| Activity | Description | Reference |
|---|---|---|
| Anticancer Potential | Modulates enzyme activities; influences cancer-related pathways | |
| Receptor Binding | Potential interactions with specific receptors | |
| Cell Line Assays | Promising results indicating efficacy in vitro |
Case Studies
Several studies have explored the biological effects of 1-(difluoromethoxy)naphthalene-3-methanol:
- Cell Line Studies : In vitro assays demonstrated that the compound exhibited significant cytotoxicity against various cancer cell lines. For instance, studies indicated an IC value suggesting effective inhibition of cell proliferation in human cancer cell lines.
- Mechanistic Insights : Research focusing on the interaction of this compound with specific enzymes has revealed that it may inhibit certain pathways critical for cancer cell survival. Further investigations are necessary to identify the precise molecular targets involved.
Comparison with Similar Compounds
Structural and Functional Group Analysis
Table 1: Structural Comparison
| Compound | Substituents | Key Functional Groups |
|---|---|---|
| 1-(Difluoromethoxy)naphthalene-3-methanol | 1-OCF₂H, 3-CH₂OH | Difluoromethoxy, hydroxymethyl |
| Naphthalene | Unsubstituted | Pure aromatic system |
| 1-Methylnaphthalene | 1-CH₃ | Alkyl group |
| 2-Methylnaphthalene | 2-CH₃ | Alkyl group |
| 1-Trifluoromethoxy-naphthalene | 1-OCF₃ | Trifluoromethoxy |
The difluoromethoxy group in the target compound distinguishes it from methylnaphthalenes, which lack electronegative substituents. Compared to 1-trifluoromethoxy-naphthalene, the reduced fluorine content in –OCF₂H may lower its metabolic resistance but improve bioavailability .
Physicochemical Properties
Table 2: Physical Properties
| Property | 1-(Difluoromethoxy)naphthalene-3-methanol | 1-Methylnaphthalene | 2-Methylnaphthalene |
|---|---|---|---|
| Boiling Point (°C) | ~280–300 (estimated) | 245 | 241 |
| Water Solubility (mg/L) | Moderate (due to –CH₂OH) | 25–30 | 20–25 |
| Log P (Octanol-Water) | ~2.5 (predicted) | 3.87 | 3.86 |
However, the difluoromethoxy group may enhance lipid membrane permeability relative to non-fluorinated analogs .
Toxicological Profiles
Table 3: Toxicity Data
However, chronic exposure risks, such as organ-specific toxicity, remain uncharacterized and warrant further study .
Environmental Fate and Biomonitoring
Table 4: Environmental Persistence
| Compound | Half-life in Air (h) | Soil Adsorption (Koc) | Biodegradation Potential |
|---|---|---|---|
| 1-(Difluoromethoxy)naphthalene-3-methanol | ~12–24 (estimated) | Moderate | Low (due to fluorine) |
| 1-Methylnaphthalene | 4–6 | High | Moderate |
| 2-Methylnaphthalene | 4–6 | High | Moderate |
The difluoromethoxy group likely increases atmospheric stability but reduces biodegradability compared to methylnaphthalenes. Analytical methods for detecting fluorinated naphthalenes in environmental matrices (e.g., GC-MS) would require optimization to account for polar functional groups .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
